4-(1-(4-Propylbenzoyl)piperidin-4-yl)morpholine-3,5-dione

• IUPAC Name: 4-[1-(4-propylbenzoyl)piperidin-4-yl]morpholine-3,5-dione
• InChI: InChI=1S/C19H24N2O4/c1-2-3-14-4-6-15(7-5-14)19(24)20-10-8-16(9-11-20)21-17(22)12-25-13-18(21)23/h4-7,16H,2-3,8-13H2,1H3
• InChI Key: WWOVFYPQXNRRJX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)N2CCC(CC2)N3C(=O)COCC3=O
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

This compound is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of extensive research. A patent describes a method for preparing 4-(piperidin-4-yl)morpholine, which involves reacting 1-benzyl-4-piperidones with morpholine under certain conditions. Another method involves the use of hydrogen and a platinum or palladium catalyst.

Molecular Structure Analysis

The molecular formula of 4-(4-piperidyl)morpholine, a related compound, is C9H18N2O. The average mass is 170.252 Da and the monoisotopic mass is 170.141907 Da.

Chemical Reactions Analysis

4-Morpholinopiperidine, a related compound, has been used in the synthesis of various compounds, including selective adenosine A2A receptor antagonists, antidepressants, and small molecules that restore E-cadherin expression and reduce invasion in colorectal carcinoma cells.

Scientific Research Applications

Antimalarial Activity

• Some analogues of this compound demonstrated high activity against both chloroquine-sensitive and resistant strains of the parasite. .

Antimicrobial Agents

• The piperidine nucleus is a constituent of many bioactive heterocyclic compounds. .

Antidiabetic Research

• .